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Compound Name:
hydrochloride
CAS No.: 1049750-42-6; 39242-95-0
Cat. No.: B2572115
\ J

Executive Summary

This guide provides an in-depth analysis of the mass spectrometry (MS) fragmentation
behavior of 2-Ethoxyacetohydrazide (CAS: 96057-07-3). Unlike simple aliphatic hydrazides,
this molecule integrates an ether linkage with a hydrazide core, creating a unique "“fingerprint"
of oxonium and acylium ions.

For researchers in drug development—particularly those working with hydrazide-based
metallo-drug precursors or antitubercular pharmacophores—distinguishing this specific
structure from its metabolic byproducts or synthesis impurities is critical. This document
outlines the mechanistic pathways, diagnostic ions, and comparative data against structural
analogs.

Molecular Profile & lonization Properties[1][2][3][4]
[51[6][7][8]
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Property Detail

IUPAC Name 2-Ethoxyacetohydrazide
Formula

Molecular Weight 118.13 Da

Ether (Ethoxy), Carbonyl, Hydrazide (
Key Functional Groups

)

o Electron Impact (El, 70 eV) for structural
lonization Mode (Recommended) o ) ] ]
elucidation; ESI (+) for intact mass confirmation.

Analyst Note: The presence of the ethoxy group introduces a strong oxygen-directed
fragmentation channel (alpha-cleavage) that competes with the typical C-N cleavage seen in
simple hydrazides.

Fragmentation Mechanics: The "Dual-Channel"
Pathway

The fragmentation of 2-Ethoxyacetohydrazide under Electron Impact (El) is governed by two
competing charge stabilization sites: the hydrazide nitrogen and the ether oxygen.

Pathway A: Hydrazide-Driven Cleavage (Formation of
Acylium lons)

The most kinetically favored initial step is the cleavage of the weak
bond or the

amide bond.

e Molecular lon (

, m/z 118): Often weak or absent due to rapid fragmentation.

o Loss of Hydrazine Radical (
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): Cleavage of the amide bond generates the 2-ethoxyacetylium ion at m/z 87.

o Mechanism:[1][2][3][4][5][6] Inductive cleavage driven by the carbonyl oxygen.

o Significance: This is a high-mass diagnostic peak that confirms the preservation of the
ether-carbonyl skeleton.

Pathway B: Ether-Directed Alpha-Cleavage (The "Base
Peak" Generator)

The ether oxygen is a powerful charge stabilizer.

e Formation of Oxonium lon (m/z 59): The ionization often localizes on the ether oxygen. This
triggers

-cleavage of the
bond adjacent to the carbonyl.[7][8][9]

o Fragment:

(Diethyl ether-like oxonium).

o Observation: This is frequently the Base Peak (100% relative abundance) in ethoxy-
substituted aliphatic chains.[10] It distinguishes this molecule from non-ether analogs.

Pathway C: Secondary Rearrangements

e MclLafferty-Like Rearrangement: While a classic McLafferty requires a

-hydrogen relative to the carbonyl, the ethoxy side chain allows for onium-reaction
rearrangements.

o The m/z 59 ion can lose ethylene (
, 28 Da) to form a protonated formaldehyde ion (
) at m/z 31.

o Note: m/z 31 is isobaric with the hydrazinium ion (
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). In low-resolution MS, this peak is a composite of both species.

Visualizing the Fragmentation Tree

The following diagram maps the causal relationships between the molecular ion and its
fragments.

m/z 118

]
I
I
l
Molecular lon (M+) :
I
[Et-O-CH2-CO-NHNH2]+. |

Loss of N2H3e (-31) -C Cleavage

Acylium lon Alpha-Cleavage Hydrazinium
m/z 87 (Loss of CONHNH2) m/z 31
[Et-O-CH2-CO]+ [N2H3]+

Oxonium lon (Base Peak)
m/z 59
[Et-O=CH2]+

Loss of C2H4 (-28)

Inductive Cleavage (Onium Rearrangement)

Ethyl Cation Protonated Formaldehyde
m/z 29 m/z 31
[C2H5]+ [CH2=0OH]+

Click to download full resolution via product page

Caption: Fragmentation genealogy of 2-Ethoxyacetohydrazide showing the competition
between ether-directed and hydrazide-directed pathways.

Comparative Analysis: Distinguishing from Analogs

To validate the identity of 2-Ethoxyacetohydrazide, one must rule out structurally similar
impurities. The table below contrasts its "Signature lons" with common alternatives.
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2- . Ethyl 2-
) Acetohydrazide
Feature Ethoxyacetohydrazid ethoxyacetate
(Analog)
e (Precursor)
Structure
Molecular lon (
118 (Even) 74 (Even) 132 (Even)
)
m/z 59 ( m/z 43 (
Base Peak (Typical) m/z 59 or 87
) )
m/z 31 ( m/z 103 (
Diagnostic High Mass m/z 87 (Acylium)
) )
Hydrazide Marker m/z 31 (Present) m/z 31 (Present) Absent

Differentiation

Shows both m/z 59
(ether) and m/z 31
(hydrazide).[11][3][5]
[10][12][13][14]

Lacks m/z 59 and 87.

Lacks m/z 31; shows
ester fragments (m/z
73, 45).

Diagnostic Logic for Researchers:

e Check m/z 31: If absent, the hydrazide moiety is missing (likely the ester precursor).

e Check m/z 59 vs 43: If the base peak is 43, the sample may be Acetohydrazide (a common

degradation product or synthesis contaminant). If 59, the ethoxy chain is intact.

e Check m/z 87: This specific acylium ion confirms the link between the ether and the

carbonyl.

Experimental Protocol (Standardized)

For reproducible data in drug development workflows, the following parameters are

recommended.

GC-MS Method (Electron Impact)[4]
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e Column: DB-5ms or equivalent (30m x 0.25mm, 0.25um film).
e Carrier Gas: Helium at 1.0 mL/min (Constant Flow).
e Inlet Temperature: 250°C (Split 10:1).
e Oven Program: 60°C (hold 1 min)
20°C/min
280°C (hold 3 min).
e Source Temp: 230°C.
e lonization Energy: 70 eV.[11]
e Scan Range: m/z 25-300.
LC-MS Method (Electrospray lonization - ESI)
» Mobile Phase: A: Water + 0.1% Formic Acid; B: Acetonitrile + 0.1% Formic Acid.
» Gradient: 5% B to 95% B over 10 mins.
» Mode: Positive lon (
).
e Expected lons:

o (Dimer formation is common in hydrazides due to H-bonding).

References
o McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra. University Science

Books.
 Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. Wiley.
(Detailed discussion on -cleavage mechanisms).

e NIST Chemistry WebBook.Mass Spectrum of Acetohydrazide. (Used for comparative
baseline).
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« ChemGuide.Fragmentation Patterns in Mass Spectra. (Mechanistic validation of ether
cleavage).

+ Chemistry Steps.Alpha Cleavage in Mass Spectrometry. (Validation of oxonium ion
formation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b2572115#mass-spectrometry-
fragmentation-pattern-of-2-ethoxyacetohydrazide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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